gigantetronenin
gigantetronenin
Gigantetronenin belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Gigantetronenin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Gigantetronenin has been primarily detected in urine. Within the cell, gigantetronenin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, gigantetronenin can be found in fruits. This makes gigantetronenin a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
145403-31-2
VCID:
VC0132483
InChI:
InChI=1S/C37H66O7/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-33(39)34(40)24-25-35(41)36-26-23-32(44-36)21-18-16-17-20-31(38)28-30-27-29(2)43-37(30)42/h14-15,27,29,31-36,38-41H,3-13,16-26,28H2,1-2H3/b15-14+
SMILES:
CCCCCCCCCCCCC=CCCC(C(CCC(C1CCC(O1)CCCCCC(CC2=CC(OC2=O)C)O)O)O)O
Molecular Formula:
C37H66O7
Molecular Weight:
622.9 g/mol
gigantetronenin
CAS No.: 145403-31-2
Main Products
VCID: VC0132483
Molecular Formula: C37H66O7
Molecular Weight: 622.9 g/mol
| CAS No. | 145403-31-2 |
|---|---|
| Product Name | gigantetronenin |
| Molecular Formula | C37H66O7 |
| Molecular Weight | 622.9 g/mol |
| IUPAC Name | 4-[2-hydroxy-7-[5-[(E)-1,4,5-trihydroxyhenicos-8-enyl]oxolan-2-yl]heptyl]-2-methyl-2H-furan-5-one |
| Standard InChI | InChI=1S/C37H66O7/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-33(39)34(40)24-25-35(41)36-26-23-32(44-36)21-18-16-17-20-31(38)28-30-27-29(2)43-37(30)42/h14-15,27,29,31-36,38-41H,3-13,16-26,28H2,1-2H3/b15-14+ |
| Standard InChIKey | LFIZQGRMDGWRQH-CCEZHUSRSA-N |
| Isomeric SMILES | CCCCCCCCCCCC/C=C/CCC(C(CCC(C1CCC(O1)CCCCCC(CC2=CC(OC2=O)C)O)O)O)O |
| SMILES | CCCCCCCCCCCCC=CCCC(C(CCC(C1CCC(O1)CCCCCC(CC2=CC(OC2=O)C)O)O)O)O |
| Canonical SMILES | CCCCCCCCCCCCC=CCCC(C(CCC(C1CCC(O1)CCCCCC(CC2=CC(OC2=O)C)O)O)O)O |
| Melting Point | 57-59°C |
| Physical Description | Solid |
| Description | Gigantetronenin belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Gigantetronenin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Gigantetronenin has been primarily detected in urine. Within the cell, gigantetronenin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, gigantetronenin can be found in fruits. This makes gigantetronenin a potential biomarker for the consumption of this food product. |
| Synonyms | gigantetronenin gigantrionenin |
| PubChem Compound | 6439484 |
| Last Modified | Nov 11 2021 |
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